![molecular formula C15H22N2O3 B4820578 1-[4-(4-nitrophenoxy)butyl]piperidine](/img/structure/B4820578.png)
1-[4-(4-nitrophenoxy)butyl]piperidine
Overview
Description
1-[4-(4-nitrophenoxy)butyl]piperidine, also known as R-1482, is a chemical compound that has been studied for its potential use in scientific research. This compound is a piperidine derivative and has been synthesized using various methods.
Mechanism of Action
1-[4-(4-nitrophenoxy)butyl]piperidine acts as a sigma-1 receptor agonist, which means that it binds to and activates these receptors. Activation of sigma-1 receptors has been shown to modulate various signaling pathways, including the ERK/MAPK pathway, the PI3K/Akt pathway, and the NMDA receptor pathway. These pathways are involved in various cellular processes, including cell survival, proliferation, and differentiation.
Biochemical and Physiological Effects:
1-[4-(4-nitrophenoxy)butyl]piperidine has been shown to have various biochemical and physiological effects. It has been shown to increase the expression of neurotrophic factors, such as BDNF and NGF, which are involved in neuronal survival and differentiation. 1-[4-(4-nitrophenoxy)butyl]piperidine has also been shown to modulate the release of neurotransmitters, such as dopamine and glutamate, which are involved in various physiological processes, including reward, motivation, and learning.
Advantages and Limitations for Lab Experiments
1-[4-(4-nitrophenoxy)butyl]piperidine has several advantages for lab experiments. It has a high affinity for sigma-1 receptors and can be used to selectively activate these receptors. It is also stable and can be easily synthesized using different methods. However, 1-[4-(4-nitrophenoxy)butyl]piperidine has some limitations. It has poor solubility in water, which can make it difficult to use in some experiments. It also has some cytotoxic effects at high concentrations, which can limit its use in some cell-based assays.
Future Directions
There are several future directions for the study of 1-[4-(4-nitrophenoxy)butyl]piperidine. One direction is to further investigate its role in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another direction is to study its potential use in the treatment of drug addiction and pain. Additionally, further studies are needed to understand its mechanism of action and to develop more selective and potent sigma-1 receptor agonists.
Scientific Research Applications
1-[4-(4-nitrophenoxy)butyl]piperidine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for sigma-1 receptors, which are involved in various cellular processes, including calcium signaling, ion channel regulation, and neuronal survival. 1-[4-(4-nitrophenoxy)butyl]piperidine has been used to study the role of sigma-1 receptors in various physiological and pathological conditions, such as neurodegenerative diseases, drug addiction, and pain.
properties
IUPAC Name |
1-[4-(4-nitrophenoxy)butyl]piperidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O3/c18-17(19)14-6-8-15(9-7-14)20-13-5-4-12-16-10-2-1-3-11-16/h6-9H,1-5,10-13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IHLXQLQHIBFBOT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CCCCOC2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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